An In-depth Technical Guide to Ethylene Oxalate: Structure, Properties, and Applications
An In-depth Technical Guide to Ethylene Oxalate: Structure, Properties, and Applications
For Researchers, Scientists, and Drug Development Professionals
Introduction
Ethylene (B1197577) oxalate (B1200264), systematically named 1,4-dioxane-2,3-dione, is a cyclic diester with the chemical formula C₄H₄O₄.[1][2][3] This compound serves as a critical monomer in the synthesis of poly(ethylene oxalate) (PEOx), a biodegradable polymer with significant potential in biomedical applications, particularly in drug delivery systems.[2][4][5][6] This technical guide provides a comprehensive overview of the chemical structure, properties, and experimental protocols related to ethylene oxalate and its polymeric counterpart, with a focus on its relevance to the scientific and drug development community.
Chemical Structure and Identification
Ethylene oxalate is a six-membered heterocyclic compound containing two ester linkages. Its structure is foundational to its reactivity, particularly its ability to undergo ring-opening polymerization.
Key Identifiers:
Physicochemical and Thermodynamic Properties
Understanding the properties of ethylene oxalate is crucial for its handling, synthesis, and polymerization. While some data is available, further experimental validation for certain properties is still needed.
| Property | Value | Reference |
| Molecular Weight | 116.07 g/mol | [1][2][7][8] |
| Triple Point | 415 K | [2][9] |
| Enthalpy of Fusion (ΔfusH) | 13.4 kJ/mol | [2][9] |
| Decomposition Temperature | >150°C |
Experimental Protocols
Synthesis of Ethylene Oxalate (1,4-dioxane-2,3-dione)
A common method for the synthesis of the ethylene oxalate monomer involves the depolymerization of a low molecular weight polyethylene (B3416737) oxalate prepolymer.[6]
Protocol:
-
Prepolymer Synthesis: A waxy prepolymer of polyethylene oxalate is first synthesized through the condensation of diethyl oxalate with ethylene glycol, using sodium as a catalyst.[6]
-
Depolymerization: The prepolymer is then heated to 175-190°C under reduced pressure.[6] This thermal treatment leads to the depolymerization of the oligomer, yielding the cyclic ethylene oxalate monomer.[6]
-
Purification: The monomer is collected as a distillate.
Synthesis of Poly(ethylene oxalate) (PEOx) via Ring-Opening Polymerization
High molecular weight PEOx can be synthesized from the ethylene oxalate monomer through ring-opening polymerization (ROP).
Protocol:
-
Monomer and Catalyst: Purified cyclic ethylene oxalate is placed in a reaction vessel under a nitrogen atmosphere.[10]
-
Heating: The monomer is heated to a temperature between 165°C and 210°C.[6][10]
-
Catalyst Addition: A catalyst, such as antimony trifluoride or stannic chloride, is added to the molten monomer.[6][10]
-
Polymerization: The reaction is allowed to proceed for a set period (e.g., 15-30 minutes) to form a viscous, clear, and colorless polymer melt.[10]
-
Isolation: The resulting PEOx can be drawn into fibers from the melt.[10]
Experimental Workflow for PEOx Synthesis:
Synthesis of PEOx from diethyl oxalate and ethylene glycol.
Applications in Drug Development
The primary application of ethylene oxalate in the pharmaceutical and biomedical fields is as a monomer for the synthesis of PEOx, a biodegradable polymer with great promise for drug delivery systems.[2][4][5]
Poly(ethylene oxalate) in Drug Delivery
Polyoxalates, including PEOx, are attractive for drug delivery due to their biodegradability and biocompatibility.[1][2][3][4][5] They can be formulated into microparticles and nanoparticles to encapsulate and control the release of therapeutic agents.[1][2][5][7][8][11]
Key Features:
-
Biodegradability: Polyoxalates undergo hydrolytic degradation into non-toxic, low-molecular-weight compounds that can be easily cleared from the body.[2][3]
-
Controlled Release: The degradation rate of the polymer can be tailored, allowing for controlled and sustained release of the encapsulated drug.[4]
-
Biocompatibility: Studies have shown that polyoxalate nanoparticles exhibit minimal cytotoxicity.[2][3]
Logical Relationship for PEOx-based Drug Delivery:
PEOx in drug delivery systems.
Signaling Pathways
Currently, there is limited information available in the public domain regarding the direct interaction of the ethylene oxalate monomer with specific biological signaling pathways. The toxicological effects of ethylene glycol, a precursor, are linked to its metabolite, oxalic acid, which can lead to the formation of calcium oxalate crystals and subsequent renal toxicity.[12][13] However, the direct signaling effects of the cyclic ethylene oxalate monomer are not well-characterized. Research in this area is ongoing, and future studies may elucidate specific molecular targets and pathways.
Conclusion
Ethylene oxalate is a valuable monomer for the synthesis of the biodegradable polymer poly(ethylene oxalate). While detailed data on the monomer itself is somewhat limited, the resulting polymer shows significant promise for advanced drug delivery applications due to its favorable biocompatibility and degradation profile. Further research into the synthesis, properties, and biological interactions of the ethylene oxalate monomer will be crucial for fully realizing its potential in the development of novel therapeutics and biomedical materials.
References
- 1. A biodegradable and biocompatible drug-delivery system based on polyoxalate microparticles - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Polyoxalate nanoparticles as a biodegradable and biocompatible drug delivery vehicle - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. pubs.acs.org [pubs.acs.org]
- 4. tandfonline.com [tandfonline.com]
- 5. Biodegradable polyoxalate and copolyoxalate particles for drug-delivery applications - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. EP0749997A2 - Poly(ethylene oxalate), product formed or molded therefrom and production process of poly(ethylene oxalate) - Google Patents [patents.google.com]
- 7. researchgate.net [researchgate.net]
- 8. Polyoxalate nanoparticles as a biodegradable and biocompatible drug delivery vehicle. | Semantic Scholar [semanticscholar.org]
- 9. journal.polymer-korea.or.kr [journal.polymer-korea.or.kr]
- 10. US3197445A - Polyethylene oxalate process - Google Patents [patents.google.com]
- 11. researchgate.net [researchgate.net]
- 12. The cytotoxicity of oxalate, metabolite of ethylene glycol, is due to calcium oxalate monohydrate formation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
